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Compound of Interest

Compound Name: Vanillin

Cat. No.: B372448 Get Quote

Molecular Structure and Atom Numbering
For clarity in spectral assignments, the atoms of the vanillin molecule are numbered as

illustrated in the diagram below. This numbering convention will be used throughout this guide.
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To cite this document: BenchChem. [interpreting 1H and 13C NMR spectra of vanillin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372448#interpreting-1h-and-13c-nmr-spectra-of-
vanillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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